![molecular formula C22H32N6O3S B11251593 3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine](/img/structure/B11251593.png)
3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine: is a hybrid compound that combines an isothiazole ring with a piperazine moiety. Its derivatives exhibit interesting pharmacological properties and have been studied for various applications.
Chemical Reactions Analysis
The compound likely undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions remain to be elucidated. Major products formed from these reactions would depend on the specific reaction pathways.
Scientific Research Applications
Chemistry::
- Their structural modifications could lead to improved drug-like properties.
3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine: derivatives may serve as building blocks for designing novel heterocyclic compounds.
- The compound’s piperazine moiety suggests potential antiviral, antimicrobial, and anti-HIV-1 activities.
- Further studies are needed to explore its interactions with biological targets.
- Industrial applications remain speculative due to limited available data.
Mechanism of Action
The exact mechanism by which this compound exerts its effects is not well-documented. its dopamine and serotonin antagonistic properties make it relevant for antipsychotic drug development.
Comparison with Similar Compounds
While specific comparisons are lacking, we can highlight the uniqueness of 3-[4-(4-Ethoxybenzenesulfonyl)piperazin-1-YL]-6-(4-ethylpiperazin-1-YL)pyridazine within its class of hybrid compounds.
Properties
Molecular Formula |
C22H32N6O3S |
---|---|
Molecular Weight |
460.6 g/mol |
IUPAC Name |
3-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-6-(4-ethylpiperazin-1-yl)pyridazine |
InChI |
InChI=1S/C22H32N6O3S/c1-3-25-11-13-26(14-12-25)21-9-10-22(24-23-21)27-15-17-28(18-16-27)32(29,30)20-7-5-19(6-8-20)31-4-2/h5-10H,3-4,11-18H2,1-2H3 |
InChI Key |
LROXQNSDZVYEET-UHFFFAOYSA-N |
Canonical SMILES |
CCN1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.